Cas no 1209167-67-8 (2-(2,4-dichlorophenoxy)-1-3-(4-methoxyphenyl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-3-(4-methoxyphenyl)pyrrolidin-1-ylethan-1-one
• CAS No: 1209167-67-8
• MF: C₁₉H₁₉Cl₂NO₃
• MW: 380.265063524246
• CID: 6416303
• PubChem ID: 45555478
• Update Time: 2024-01-16

2-(2,4-dichlorophenoxy)-1-3-(4-methoxyphenyl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-1-3-(4-methoxyphenyl)pyrrolidin-1-ylethan-1-one
• 2-(2,4-dichlorophenoxy)-1-[3-(4-methoxyphenyl)pyrrolidin-1-yl]ethanone
• Ethanone, 2-(2,4-dichlorophenoxy)-1-[3-(4-methoxyphenyl)-1-pyrrolidinyl]-
• AKOS024520283
• 1209167-67-8
• SR-01000925143-1
• SR-01000925143
• 2-(2,4-dichlorophenoxy)-1-[3-(4-methoxyphenyl)pyrrolidin-1-yl]ethan-1-one
• F5831-2867
• VU0522030-1
• 2-(2,4-dichlorophenoxy)-1-(3-(4-methoxyphenyl)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C19H19Cl2NO3/c1-24-16-5-2-13(3-6-16)14-8-9-22(11-14)19(23)12-25-18-7-4-15(20)10-17(18)21/h2-7,10,14H,8-9,11-12H2,1H3
• InChI Key： DVMKNVUZOVBFRT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=C(OC)C=C2)C1)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 379.0741989g/mol
• Monoisotopic Mass: 379.0741989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 551.0±50.0 °C(Predicted)
• pka: -1.39±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines